Cas no 2228763-85-5 (5-(2-Oxopropyl)thiophene-2-carbonitrile)

• Product Name: 5-(2-Oxopropyl)thiophene-2-carbonitrile
• CAS No: 2228763-85-5
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 5793940
• PubChem ID: 165965916
• Update Time: 2023-12-26

5-(2-Oxopropyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-oxopropyl)thiophene-2-carbonitrile
• EN300-1744683
• 2228763-85-5
• 5-(2-Oxopropyl)thiophene-2-carbonitrile

• Inchi： 1S/C8H7NOS/c1-6(10)4-7-2-3-8(5-9)11-7/h2-3H,4H2,1H3
• InChI Key： UJOZJCNYLDSVIN-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1CC(C)=O

Computed Properties

• Exact Mass: 165.02483502g/mol
• Monoisotopic Mass: 165.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.1Ų